Cas no 27593-23-3 (6-Pentyl-2-pyrone)

• Product Name: 6-Pentyl-2-pyrone
• CAS No: 27593-23-3
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD00047551
• CID: 53186
• PubChem ID: 87560635
• Update Time: 2025-05-20

6-Pentyl-2-pyrone Chemical and Physical Properties

Names and Identifiers

• 6-Pentyl-2H-pyran-2-one
• 5-Hydroxy-2,4-decadienoic acid gamma-lactone
• 6-Amyl-2-pyrone
• 6-Pentyl-2-Pyrone
• 6-pentylpyran-2-one
• 2H-6-pentylpyranone
• 2H-Pyran-2-one,6-pentyl
• 6-n-pentyl-2H-pyran-2-one
• 6-n-Pentyl-2-pyrone
• 6-Amyl-alpha-pyrone
• 6-PENTYL-ALPHA-PYRONE
• 2H-Pyran-2-one, 6-pentyl-
• 6-Amyl-A-pyrone
• 5-Hydroxy-2,4-decadienoic acid delta-lactone
• 2-Pyrone, 6-pentyl
• 6-pentyl-pyran-2-one
• 6-n-pentyl-alpha-pyrone
• 6-Amyl-.alpha.-pyrone
• 8JTW8HL4PJ
• FEMA No. 3696
• 6-pentyl-a-pyrone
• NSC721361
• 6 Amyl Alpha Pyrone
• 6-Amyl-alpha -pyrone
• 6-Pe
• 6-Pentyl-2-pyrone

• MDL： MFCD00047551
• Inchi： 1S/C10H14O2/c1-2-3-4-6-9-7-5-8-10(11)12-9/h5,7-8H,2-4,6H2,1H3
• InChI Key： MAUFTTLGOUBZNA-UHFFFAOYSA-N
• SMILES： CCCCCC1OC(=O)C=CC=1

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Liquid, with mushroom \ blue cheese or dairy aroma
• Density: 1.004 g/mL at 25 °C(lit.)
• Melting Point: >230 C
• Boiling Point: 93°C/0.3mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.505(lit.)
• PSA: 30.21000
• LogP: 2.37250
• Solubility: Soluble in oil, insoluble in water. Natural products exist in peaches, roast beef, nectarines, etc
• FEMA: 3696
• Sensitiveness: Sensitive to air

6-Pentyl-2-pyrone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 6-Pentyl-2-pyrone

6-Pentyl-2-pyrone: A Comprehensive Overview

6-Pentyl-2-pyrone, identified by the CAS number 27593-23-3, is a compound that has garnered significant attention in various scientific and industrial domains. This compound, classified as a pyrone derivative, exhibits unique chemical properties and has found applications in fields ranging from food science to pharmaceuticals. Recent advancements in analytical chemistry and material science have further illuminated its potential uses and mechanisms of action.

The structure of 6-Pentyl-2-pyrone consists of a pyrone ring with a pentyl group attached at the sixth position. This configuration imparts distinctive reactivity and stability to the molecule, making it suitable for diverse applications. Researchers have explored its role in flavor enhancement, where it contributes to the aromatic profile of certain food products. Additionally, its ability to act as a precursor in organic synthesis has opened new avenues for drug development.

In recent studies, the compound has been investigated for its potential in biotechnology. Scientists have discovered that 6-Pentyl-2-pyrone can serve as a bioactive agent, influencing cellular processes such as differentiation and proliferation. These findings suggest promising applications in regenerative medicine and cancer therapy, where modulation of cellular behavior is crucial.

The synthesis of CAS No 27593-23-3 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining product quality. Such advancements highlight the compound's versatility and align with global sustainability goals.

In conclusion, 6-Pentyl-2-pyrone, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research and industrial innovation. As new studies emerge, its potential uses are expected to expand further, solidifying its role as an essential compound in modern chemistry.